Methyl 2-(trifluoromethoxy)phenyl carbonate

• Molecular Formula: C9H7F3O4
• Molecular Weight: 236.14 g/mol
• IUPAC Name: methyl [2-(trifluoromethoxy)phenyl] carbonate
• InChI: InChI=1S/C9H7F3O4/c1-14-8(13)15-6-4-2-3-5-7(6)16-9(10,11)12/h2-5H,1H3
• InChI Key: IZUSGBJXAFJHAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)OC1=CC=CC=C1OC(F)(F)F

Description

Methyl 2-(trifluoromethoxy)phenyl carbonate is a useful research compound. Its molecular formula is C9H7F3O4 and its molecular weight is 236.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Trifluoromethoxy)phenol (6.0 g, 32.7 mmol) was dissolved in methylene chloride and triethylamine (9.1 mL, 65.4 mmol). The mixture was cooled to 0° C. and methyl chloroformate (2.8 mL, 36.0 mmol) was added dropwise. The mixture was stirred for 2 h at room temperature then quenched with saturated NH4Cl. The reaction was diluted with water and the aqueous layer extracted with dichloromethane (2×30 mL). The combined extracts were washed with water (100 mL) and brine (100 mL), dried over MgSO4, filtered and concentrated in vacuo to provide methyl 2-(trifluoromethoxy)phenyl carbonate (7.1 g, 92% yield). 1H NMR (400.0 MHz, DMSO-d6) δ7.36-7.26 (m, 4H), 3.93 (s, 31-1).